Cas no 1262006-49-4 (2-Chloro-5-(3-cyano-2-fluorophenyl)benzoic acid)

2-Chloro-5-(3-cyano-2-fluorophenyl)benzoic acid is a fluorinated benzoic acid derivative featuring a chloro-substituted phenyl ring and a cyano-fluorophenyl moiety. This compound is of interest in pharmaceutical and agrochemical research due to its structural complexity, which allows for versatile applications in drug discovery and intermediate synthesis. The presence of both electron-withdrawing (cyano, fluoro) and electron-donating (chloro) groups enhances its reactivity, making it a valuable building block for designing bioactive molecules. Its high purity and well-defined chemical properties ensure consistent performance in synthetic pathways. The compound is typically used in controlled environments, adhering to standard safety protocols for handling aromatic carboxylic acids.

2-Chloro-5-(3-cyano-2-fluorophenyl)benzoic acid structure

1262006-49-4 structure

Product Name:2-Chloro-5-(3-cyano-2-fluorophenyl)benzoic acid

CAS No:1262006-49-4

MF:C₁₄H₇ClFNO₂

MW:275.662286043167

MDL:MFCD18320201

CID:2621900

PubChem ID:53226113

Update Time:2025-05-28

2-Chloro-5-(3-cyano-2-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18320201
- 1262006-49-4
- DTXSID10689845
- 4-Chloro-3'-cyano-2'-fluoro[1,1'-biphenyl]-3-carboxylic acid
- 2-CHLORO-5-(3-CYANO-2-FLUOROPHENYL)BENZOIC ACID
- 2-Chloro-5-(3-cyano-2-fluorophenyl)benzoic acid, 95%
- 2-Chloro-5-(3-cyano-2-fluorophenyl)benzoic acid
- MDL： MFCD18320201
- Inchi： 1S/C14H7ClFNO2/c15-12-5-4-8(6-11(12)14(18)19)10-3-1-2-9(7-17)13(10)16/h1-6H,(H,18,19)
- InChI Key： NXZQFWFVONUJSI-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC=C(C#N)C=1F

Computed Properties

Exact Mass: 275.0149343Da
Monoisotopic Mass: 275.0149343Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 394
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 61.1Å²

2-Chloro-5-(3-cyano-2-fluorophenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327351-5 g	2-Chloro-5-(3-cyano-2-fluorophenyl)benzoic acid, 95%; .	1262006-49-4	95%	5g	€1159.00	2023-04-26
abcr	AB327351-5g	2-Chloro-5-(3-cyano-2-fluorophenyl)benzoic acid, 95%; .	1262006-49-4	95%	5g	€1159.00	2024-06-08